![molecular formula C16H11FN2S B5700592 2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole](/img/structure/B5700592.png)
2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole, also known as FMeI, is a heterocyclic compound that has gained significant attention in scientific research. FMeI is a benzothiazole derivative that has shown promising results in the treatment of various diseases, including cancer. In
Mechanism of Action
The mechanism of action of 2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole is not fully understood, but it is believed to be related to its ability to inhibit the activity of certain enzymes involved in cell growth and proliferation. This compound has been shown to inhibit the activity of topoisomerase II, an enzyme involved in DNA replication and repair. Inhibition of topoisomerase II leads to DNA damage and cell death. This compound has also been shown to inhibit the activity of cyclin-dependent kinases, enzymes that regulate the cell cycle. Inhibition of cyclin-dependent kinases leads to cell cycle arrest and apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a range of biochemical and physiological effects. In addition to its anti-cancer and anti-inflammatory properties, this compound has been found to have neuroprotective effects, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. This compound has also been found to have antimicrobial properties, making it a potential candidate for the treatment of bacterial and fungal infections.
Advantages and Limitations for Lab Experiments
One advantage of 2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole is its relatively simple synthesis method, which makes it easy to produce in large quantities. This compound also has a high degree of purity, which is important for scientific research. One limitation of this compound is its low solubility in water, which can make it difficult to work with in certain experiments. In addition, this compound has not yet been extensively tested in animal models, so its safety and efficacy in vivo are not well understood.
Future Directions
There are many potential future directions for research on 2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole. One area of interest is the development of this compound derivatives with improved solubility and bioavailability. Another area of interest is the investigation of this compound's potential as a neuroprotective agent for the treatment of neurodegenerative diseases. Finally, further research is needed to fully understand the mechanism of action of this compound and its potential applications in the treatment of various diseases.
Synthesis Methods
The synthesis of 2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole involves the condensation of 2-aminobenzothiazole and 4-fluorobenzaldehyde in the presence of acetic acid and acetic anhydride. The reaction is carried out under reflux conditions, and the product is purified by recrystallization. The yield of this compound is typically around 50%, and the purity is confirmed by NMR and mass spectrometry.
Scientific Research Applications
2-(4-fluorophenyl)-7-methylimidazo[2,1-b][1,3]benzothiazole has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of various cancer cell lines, including breast cancer, lung cancer, and colon cancer. This compound has also been found to induce apoptosis, or programmed cell death, in cancer cells. In addition, this compound has been shown to have anti-inflammatory and antioxidant properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.
Properties
IUPAC Name |
2-(4-fluorophenyl)-6-methylimidazo[2,1-b][1,3]benzothiazole |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H11FN2S/c1-10-2-7-14-15(8-10)20-16-18-13(9-19(14)16)11-3-5-12(17)6-4-11/h2-9H,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GJRZNZPBYIPUCF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC2=C(C=C1)N3C=C(N=C3S2)C4=CC=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H11FN2S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
282.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.